Cas no 15356-72-6 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester)
15356-72-6 structure
Product Name:2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester
CAS No:15356-72-6
MF:C13H20O2
MW:208.296704292297
CID:175620
PubChem ID:85831
Update Time:2025-04-19
2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester
- methyl 3-(2,6,6-trimethylcyclohexen-1-yl)acrylate
- methyl 3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoate
- methyl (2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoate
- methyl 3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoate
- Einecs 239-389-9
- 3-(2,6,6-Trimethyl-1-cyclohexen-1-yl)propenoic acid methyl ester
- 15356-72-6
- DTXSID20934777
-
- Inchi: 1S/C13H20O2/c1-10-6-5-9-13(2,3)11(10)7-8-12(14)15-4/h7-8H,5-6,9H2,1-4H3
- InChI Key: RJLVIISLNKAFCY-UHFFFAOYSA-N
- SMILES: O(C)C(C=CC1=C(C)CCCC1(C)C)=O
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
15356-72-6 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester) Related Products
- 58526-50-4(9-cis-Retinoic Acid Methyl Ester)
- 15498-86-9(Retinyl Retinoate)
- 339-16-2(all-trans-Retinoic Acid Methyl Ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk